3-({4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}methyl)benzonitrile

• IUPAC Name: 3-[[4-[(7-methoxy-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C23H24N4O2/c1-29-20-5-6-21-22(12-20)25-16-27(23(21)28)15-17-7-9-26(10-8-17)14-19-4-2-3-18(11-19)13-24/h2-6,11-12,16-17H,7-10,14-15H2,1H3
• InChI Key: XNFHXWXKCSDNJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)CC4=CC(=CC=C4)C#N
• Molecular Formula: C23H24N4O2
• Molecular Weight: 388.5 g/mol

Description

The compound “3-({4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}methyl)benzonitrile” is a complex organic molecule. It contains a quinazolinone substructure, which is a type of heterocyclic compound.

Molecular Structure Analysis

The quinazolinone core of the molecule is a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. The molecule also contains a piperidine ring, which is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

Quinazolinones are known to undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and various condensation reactions. The specific reactions that “3-({4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}methyl)benzonitrile” might undergo would depend on the reaction conditions and the specific reagents used.

Scientific Research Applications

Antibacterial Activity

Quinazolines and quinazolinones exhibit antibacterial properties. Researchers have investigated various quinazolinone derivatives for their antimicrobial effects. .

Anticancer Potential

Quinazoline derivatives have shown promise in cancer treatment. Notably, erlotinib and gefitinib, both derived from quinazolines, are used to treat lung and pancreatic cancers. .

Anti-Inflammatory Effects

Quinazolines possess anti-inflammatory properties. .

Anticonvulsant Properties

Some quinazolinones exhibit anticonvulsant activity. .

Antifungal Activity

Certain substituted quinazolines and quinazolinones demonstrate antifungal effects. .

Anti-HIV Research

Although not explicitly mentioned for this specific compound, quinazolines have been investigated for their anti-HIV properties. .

Other Activities

.

Safety and Hazards

The safety and hazards associated with a specific compound depend on its physical and chemical properties, as well as its biological activity. Without specific information on “3-({4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}methyl)benzonitrile”, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail. Additionally, the compound could potentially serve as a starting point for the synthesis of a variety of analogs.

Mechanism of Action

Target of Action

The primary target of this compound is VEGFR-2/HDAC . VEGFR-2 is a key receptor in the VEGF (vascular endothelial growth factor) signaling pathway, which plays a crucial role in angiogenesis. HDAC (Histone Deacetylases) are a class of enzymes that remove acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly.

Mode of Action

The compound exhibits potent inhibitory activity against its targets . By inhibiting VEGFR-2, it can prevent the signal transduction of angiogenesis, thus inhibiting the growth of new blood vessels that tumors need to grow. By inhibiting HDAC, it can affect the structure of the chromatin and the transcription of the genes, leading to cell cycle arrest and apoptosis.

Result of Action

The compound has shown strong inhibitory activity against a human breast cancer cell line MCF-7 . This suggests that the compound could potentially be used in the treatment of breast cancer by inhibiting angiogenesis and inducing cell cycle arrest and apoptosis.